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Compound of Interest

Compound Name: N-2-Hydroxyethyl-val-leu-anilide

Cat. No.: B065060 Get Quote

For researchers, scientists, and drug development professionals, N-2-Hydroxyethyl-val-leu-
anilide presents as a molecule of interest primarily within the realm of peptide screening and

biochemical research. While detailed public data on its specific biological activities and

mechanisms remains limited, this technical overview consolidates the available information

regarding its molecular characteristics.

Molecular and Chemical Properties
N-2-Hydroxyethyl-val-leu-anilide is a dipeptide derivative with the systematic name (2S)-2-

[[(2S)-2-(2-hydroxyethylamino)-3-methylbutanoyl]amino]-4-methyl-N-phenylpentanamide. Its

fundamental properties are summarized below.

Property Value Citation

Molecular Formula C19H31N3O3 [1]

Molecular Weight 349.475 g/mol [1]

CAS Number 194351-53-6 [1]

Biological Context and Potential Applications
Information available from commercial suppliers suggests that N-2-Hydroxyethyl-val-leu-
anilide is a polypeptide identified through peptide screening methodologies.[2] Such screening

techniques are pivotal in early-stage drug discovery and biomedical research for identifying
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molecules that can influence protein interactions, participate in functional biological pathways,

or serve as epitopes for antibody recognition.[2]

A structurally related compound, N-(2-Hydroxyethyl)-l-valyl-l-leucine, has been investigated as

a potential urinary biomarker for exposure to ethylene oxide.[3] This suggests a potential area

of investigation for N-2-Hydroxyethyl-val-leu-anilide, although no direct studies have been

published to this effect. It is important to note that this related compound lacks the anilide

group, which would significantly alter its biochemical properties.

Experimental Protocols and Signaling Pathways
Currently, there is a notable absence of detailed, publicly available experimental protocols

specifically for the synthesis or application of N-2-Hydroxyethyl-val-leu-anilide. While general

methodologies for peptide synthesis and screening would be applicable, specific optimization

and validation data for this compound are not found in the surveyed literature.

Similarly, there is no documented evidence linking N-2-Hydroxyethyl-val-leu-anilide to any

specific signaling pathways. Its identification via peptide screening implies a potential to

interact with biological targets, but further research is required to elucidate these interactions

and the downstream cellular effects.

Future Directions
The current landscape suggests that N-2-Hydroxyethyl-val-leu-anilide is a molecule with

potential for further scientific exploration. Future research efforts could focus on:

De novo synthesis and characterization: Detailed protocols for its synthesis would be a

foundational step for enabling broader research.

Biological activity screening: Comprehensive screening against various cell lines and protein

targets could uncover specific biological functions.

Mechanism of action studies: Should any biological activity be identified, subsequent

research into the underlying signaling pathways would be crucial.

In conclusion, while the foundational molecular details of N-2-Hydroxyethyl-val-leu-anilide
are established, its biological significance remains an open area for investigation. For
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researchers in drug development and chemical biology, this compound may represent an

opportunity for novel discoveries, contingent on further in-depth studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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